Current problems of the electrochemistry of titanium and boron. Synthesis of titanium diboride and titanium intermetallic compounds in ionic melts
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1999v068n11ABEH000470
Abstract
The current state of research into the titanium and boron electrochemistry and high-temperature electrochemical synthesis of titanium diboride and titanium intermetallic compounds with the iron triad metals is analysed. The prospects for the development of these studies are discussed. Primary attention is paid to the electrochemical properties and stability of halide systems containing titanium in various oxidation states together with boron. The bibliography includes 81 references.
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